Cas no 7420-87-3 (2-methylglutaraldehyde)

• Product Name: 2-methylglutaraldehyde
• CAS No: 7420-87-3
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 979100
• PubChem ID: 101171
• Update Time: 2025-04-19

2-methylglutaraldehyde Chemical and Physical Properties

Names and Identifiers

• 2-methylglutaraldehyde
• 2-methylpentanedial
• NS00046453
• NSC513096
• Pentanedial, 2-methyl-
• EINECS 231-041-4
• Methylglutaraldehyd
• DTXSID301315578
• NSC 513096
• NSC-513096
• SCHEMBL281747
• 7420-87-3
• IQKPRZPVTQHVOY-UHFFFAOYSA-N

• Inchi： 1S/C6H10O2/c1-6(5-8)3-2-4-7/h4-6H,2-3H2,1H3
• InChI Key： IQKPRZPVTQHVOY-UHFFFAOYSA-N
• SMILES： O=CC(C)CCC=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14